Cas no 302603-24-3 (N-{1-Butylcarbamoyl-2-[5-(4-nitro-phenyl)-furan-2--yl]-vinyl}-4-methyl-benzamide)

• Product Name: N-{1-Butylcarbamoyl-2-[5-(4-nitro-phenyl)-furan-2--yl]-vinyl}-4-methyl-benzamide
• CAS No: 302603-24-3
• MF: C₂₅H₂₅N₃O₅
• MW: 447.483106374741
• CID: 4644376
• Update Time: 2025-07-16

N-{1-Butylcarbamoyl-2-[5-(4-nitro-phenyl)-furan-2--yl]-vinyl}-4-methyl-benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(Z)-3-(butylamino)-1-[5-(4-nitrophenyl)furan-2-yl]-3-oxoprop-1-en-2-yl]-4-methylbenzamide
• Benzamide, N-[1-[(butylamino)carbonyl]-2-[5-(4-nitrophenyl)-2-furanyl]ethenyl]-4-methyl-
• N-{1-Butylcarbamoyl-2-[5-(4-nitro-phenyl)-furan-2--yl]-vinyl}-4-methyl-benzamide

• Inchi： 1S/C25H25N3O5/c1-3-4-15-26-25(30)22(27-24(29)19-7-5-17(2)6-8-19)16-21-13-14-23(33-21)18-9-11-20(12-10-18)28(31)32/h5-14,16H,3-4,15H2,1-2H3,(H,26,30)(H,27,29)
• InChI Key： RJEVELVOTASIMJ-UHFFFAOYSA-N
• SMILES： C(NC(C(NCCCC)=O)=CC1=CC=C(C2=CC=C([N+]([O-])=O)C=C2)O1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{1-Butylcarbamoyl-2-[5-(4-nitro-phenyl)-furan-2--yl]-vinyl}-4-methyl-benzamide

Comprehensive Overview of N-{1-Butylcarbamoyl-2-[5-(4-nitro-phenyl)-furan-2--yl]-vinyl}-4-methyl-benzamide (CAS No. 302603-24-3)

N-{1-Butylcarbamoyl-2-[5-(4-nitro-phenyl)-furan-2--yl]-vinyl}-4-methyl-benzamide, with the CAS number 302603-24-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its nitro-phenyl and furan moieties, which are known to contribute to its unique chemical properties and biological activity.

The compound's vinyl and benzamide groups further enhance its versatility, making it a subject of study in various therapeutic areas. Recent trends in scientific literature highlight its potential role in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and personalized therapeutics. As the pharmaceutical industry shifts toward more targeted approaches, compounds like N-{1-Butylcarbamoyl-2-[5-(4-nitro-phenyl)-furan-2--yl]-vinyl}-4-methyl-benzamide are increasingly relevant.

One of the most frequently searched questions related to this compound is: "What are the potential applications of CAS 302603-24-3 in drug development?" Current research suggests that its nitro-phenyl group may play a critical role in modulating oxidative stress pathways, while the furan ring could contribute to antimicrobial or anti-inflammatory effects. These properties make it a promising candidate for further investigation in conditions such as chronic inflammation or infectious diseases.

Another hot topic in the scientific community is the synthetic accessibility of such complex molecules. Researchers are keen to optimize the synthesis of N-{1-Butylcarbamoyl-2-[5-(4-nitro-phenyl)-furan-2--yl]-vinyl}-4-methyl-benzamide to improve yield and purity, which are critical for scalable production. Advances in green chemistry and catalytic methods are also being explored to make the synthesis more environmentally sustainable.

From a structural perspective, the compound's butylcarbamoyl side chain adds lipophilicity, which can influence its pharmacokinetic properties. This feature is particularly important in the context of drug delivery systems, where solubility and bioavailability are key considerations. As such, this compound is often discussed in forums and publications focusing on medicinal chemistry and ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

In summary, N-{1-Butylcarbamoyl-2-[5-(4-nitro-phenyl)-furan-2--yl]-vinyl}-4-methyl-benzamide (CAS No. 302603-24-3) represents a fascinating area of research with broad implications for modern pharmacology. Its unique structure and potential biological activities make it a compound of interest for scientists exploring innovative therapeutic solutions. As the field evolves, this molecule may well become a cornerstone in the development of next-generation drugs.